4-Methyl-5-(trifluoromethyl)-1H-pyridine-2-thione

• IUPAC Name: 4-methyl-5-(trifluoromethyl)-1H-pyridine-2-thione
• InChI: InChI=1S/C7H6F3NS/c1-4-2-6(12)11-3-5(4)7(8,9)10/h2-3H,1H3,(H,11,12)
• InChI Key: VDKIQPHIWVVBGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=S)NC=C1C(F)(F)F
• Molecular Formula: C7H6F3NS
• Molecular Weight: 193.19 g/mol

Description

The compound 4-Methyl-5-(trifluoromethyl)-1H-pyridine-2-thione is a heterocyclic molecule that contains a pyridine ring, a key structural motif in many pharmaceuticals and agrochemicals. The trifluoromethyl group is a common substituent in medicinal chemistry due to its lipophilic nature and ability to modulate the biological activity of molecules .

Synthesis Analysis

The synthesis of related pyridine derivatives has been reported in various studies. For instance, dihydro-1H-indeno[1,2-b]pyridines, which share the pyridine core, have been synthesized in a high-yielding and operationally simple protocol using 2,2,2-trifluoroethanol as a solvent . Another study describes the synthesis of a complex involving a pyrimidine-2-thione derivative, which is structurally similar to the pyridine-2-thione moiety . Additionally, the synthesis of 4-trifluoromethyl-3-cyano pyridine-2(1H)-thione derivatives has been achieved under solvent-free conditions, highlighting the potential for eco-friendly synthetic routes .

Molecular Structure Analysis

The molecular structure of pyridine derivatives can be complex and is often studied using X-ray crystallography. For example, a related compound, 4-allyl-5-pyridin-4-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione, was characterized by single-crystal X-ray diffraction, revealing its monoclinic space group and cell parameters . Such detailed structural analysis is crucial for understanding the reactivity and properties of these molecules.

Chemical Reactions Analysis

Pyridine derivatives can undergo various chemical reactions to form a wide range of products. The study of 4-trifluoromethyl-3-cyano pyridine-2(1H)-thione derivatives shows that they can react with halogenated reagents to yield alkyl pyridine derivatives, which can then be used to synthesize other heterocyclic compounds . Another example is the reaction of trifluoromethylsulfenyl chloride with nickel complexes to produce 4-trifluoromethylthio-3-pyrazoline-5-thione derivatives .

Physical and Chemical Properties Analysis

The physical and chemical properties of pyridine derivatives are influenced by their molecular structure. The presence of substituents like the trifluoromethyl group can affect the molecule's polarity, boiling point, and solubility. For instance, the synthesis of substituted [4-(2,2,2-trifluoroethoxy)-2-pyridinyl]-methylthio-imidazoles and -pyrimidines demonstrates the impact of the trifluoroethoxy group on the molecule's properties . Additionally, the study of 5-(1-methylthio)ethyl-2-(trifluoromethyl)pyridine provides insights into the synthesis and properties of a compound with both a methylthio and a trifluoromethyl group .

Scientific Research Applications

Synthesis and Characterization

• Interaction with Molecular Iodine : 4-Methyl-5-(trifluoromethyl)-1H-pyridine-2-thione has been studied for its behavior towards molecular iodine. The formation of a complex with molecular iodine was investigated using UV-spectroscopy, revealing the creation of a unique n–σ* complex. X-ray diffraction studies of this complex showed its crystal structure, contributing to the understanding of its molecular interactions (Chernov'yants et al., 2011).

• Synthesis of Derivatives : Research includes the synthesis of various derivatives of this compound, such as furo[3,2-c]pyridine derivatives. These syntheses involve multi-step chemical reactions, broadening the potential applications of this compound in different fields (Bradiaková et al., 2009).

Utilization in Chemical Synthesis

• Formation of Pyridine Derivatives : The compound is used in reactions to form pyridine-2(1H)thione/one derivatives. These reactions, conducted under solvent-free conditions, yield compounds that can further react to produce various heterocyclic derivatives, demonstrating the versatility of this compound in chemical synthesis (Rateb, 2011).

• Cascade Synthesis of Annulated Heterocycles : This compound is pivotal in the cascade synthesis of annulated heterocycles. The process involves Claisen condensation and Thorpe-Guareschi reaction, leading to the synthesis of various substituted thieno[2,3-b]pyridines and thienopyridines, which are valuable in pharmaceutical and chemical industries (Rodinovskaya et al., 2008).

Mechanism of Action

The mechanism of action of such compounds is often observed through the inhibition of certain biological pathways. For example, triazole-pyrimidine-based compounds have shown promising neuroprotective and anti-inflammatory properties through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway.

Future Directions

The future directions for the study of “4-Methyl-5-(trifluoromethyl)-1H-pyridine-2-thione” and similar compounds are promising. They are widely used in medicine, agriculture, and material sciences. Further higher-theory studies are suggested for a better understanding of these compounds.